Cas no 87700-24-1 (2-ethyl-N-(oxiran-2-ylmethyl)-N-(1-phenylethyl)benzenesulfonamide)

• Product Name: 2-ethyl-N-(oxiran-2-ylmethyl)-N-(1-phenylethyl)benzenesulfonamide
• CAS No: 87700-24-1
• MF: C₁₉H₂₃NO₃S
• MW: 345.455824136734
• CID: 1909463
• PubChem ID: 186421
• Update Time: 2025-04-21

2-ethyl-N-(oxiran-2-ylmethyl)-N-(1-phenylethyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-N-(oxiran-2-ylmethyl)-N-(1-phenylethyl)benzenesulfonamide
• 87700-24-1
• 2-Ethyl-N-[(oxiran-2-yl)methyl]-N-(1-phenylethyl)benzene-1-sulfonamide
• DTXSID001007758

• Inchi： 1S/C19H23NO3S/c1-3-16-9-7-8-12-19(16)24(21,22)20(13-18-14-23-18)15(2)17-10-5-4-6-11-17/h4-12,15,18H,3,13-14H2,1-2H3
• InChI Key： PQUJIBYKWJVKBS-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1CC)(N(C(C)C1C=CC=CC=1)CC1CO1)(=O)=O

Computed Properties

• Exact Mass: 345.13986477Da
• Monoisotopic Mass: 345.13986477Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 58.3Ų